![molecular formula C19H16N6 B5716292 4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone](/img/structure/B5716292.png)
4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone, also known as PTIO, is a well-known nitric oxide (NO) scavenger. It has been widely used in scientific research as a tool to investigate the role of NO in various physiological and pathological processes.
Mechanism of Action
4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone acts as a NO scavenger by reacting with NO to form a stable nitroxyl radical. This reaction effectively removes NO from biological systems, allowing researchers to investigate the effects of NO on cellular processes.
Biochemical and Physiological Effects:
NO is an important signaling molecule that plays a role in various physiological and pathological processes. The scavenging of NO by this compound can be used to investigate the effects of NO on these processes. For example, this compound has been used to investigate the role of NO in cardiovascular function, inflammation, and cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone in lab experiments is its specificity for NO. This compound does not react with other reactive oxygen species or nitrogen species, allowing researchers to specifically investigate the effects of NO. However, this compound has a relatively short half-life in biological systems, which can limit its use in certain experiments.
Future Directions
There are many future directions for the use of 4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone in scientific research. One direction is the investigation of the role of NO in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound could be used to investigate the effects of NO on neuronal function and survival in these diseases. Another direction is the investigation of the role of NO in aging and age-related diseases. This compound could be used to investigate the effects of NO on cellular senescence and age-related diseases, such as cancer and cardiovascular disease.
In conclusion, this compound is a powerful tool for investigating the role of NO in various physiological and pathological processes. Its specificity for NO makes it a valuable tool for researchers, although its short half-life can limit its use in certain experiments. There are many future directions for the use of this compound in scientific research, and its use will undoubtedly continue to provide valuable insights into the role of NO in health and disease.
Synthesis Methods
4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone can be synthesized by the reaction of 4-phenyl-3-buten-2-one with 5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of acetic acid and acetic anhydride. The reaction proceeds under reflux conditions for several hours, and the product can be obtained by filtration and recrystallization.
Scientific Research Applications
4-phenyl-3-buten-2-one 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone has been widely used in scientific research as a tool to investigate the role of NO in various physiological and pathological processes. The scavenging of NO by this compound can be used to determine the concentration of NO in biological samples, as well as to investigate the effects of NO on various cellular processes.
properties
IUPAC Name |
N-[(E)-[(E)-4-phenylbut-3-en-2-ylidene]amino]-5H-[1,2,4]triazino[5,6-b]indol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N6/c1-13(11-12-14-7-3-2-4-8-14)22-24-19-21-18-17(23-25-19)15-9-5-6-10-16(15)20-18/h2-12H,1H3,(H2,20,21,24,25)/b12-11+,22-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWILZOLLWFSWCD-JQLZVUEQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC1=NC2=C(C3=CC=CC=C3N2)N=N1)C=CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC1=NC2=C(C3=CC=CC=C3N2)N=N1)/C=C/C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.